In-Depth Technical Guide: Structural Elucidation and Analytical Characterization of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride
In-Depth Technical Guide: Structural Elucidation and Analytical Characterization of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol Dihydrochloride
Executive Summary
In modern medicinal chemistry and rational drug design, bifunctional heterocycles serve as critical building blocks for synthesizing complex active pharmaceutical ingredients (APIs). 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride () is a highly versatile, water-soluble intermediate. Featuring both a reactive secondary aliphatic amine and a tautomerizable pyrimidin-4-ol core, this compound is frequently utilized in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) ligands.
As a Senior Application Scientist, I have structured this whitepaper to move beyond basic specifications, providing drug development professionals with a mechanistic understanding of the compound's structural dynamics, self-validating analytical protocols, and synthetic utility.
Structural Elucidation & Chemical Properties
The Dihydrochloride Salt and Protonation States
The free base of this molecule contains two highly basic centers: the secondary aliphatic amine (methylamino group) and the nitrogen atoms of the pyrimidine ring. Formulating this building block as a dihydrochloride salt serves two critical purposes:
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Oxidative Stability: Protonation of the secondary amine prevents lone-pair-mediated oxidative degradation during long-term storage.
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Solubility: The salt form drastically increases aqueous solubility, facilitating its use in biphasic reaction conditions or reverse-phase chromatography.
Prototropic Tautomerism of the Pyrimidine Core
The pyrimidin-4-ol core is a classic example of a heterocyclic system that undergoes prototropic tautomerism. In solution, the molecule exists in a dynamic equilibrium between the enol form (pyrimidin-4-ol) and the keto forms (pyrimidin-4(1H)-one and pyrimidin-4(3H)-one) (1[1]). The position of this equilibrium is heavily influenced by the solvent's dielectric constant and hydrogen-bonding capacity (2[2]). Furthermore, the presence of the dihydrochloride salt locks the pyrimidine ring into a protonated state, which fundamentally alters the electron density of the ring and shifts the tautomeric preference compared to the neutral free base (3[3]).
Quantitative Physicochemical Data
Table 1: Summary of key physicochemical properties.
| Property | Value |
| Compound Name | 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride |
| CAS Registry Number | 2155856-30-5 |
| Molecular Formula (Salt) | C₇H₁₁N₃O • 2HCl |
| Molecular Weight (Salt) | 226.11 g/mol |
| Molecular Weight (Free Base) | 153.18 g/mol |
| Monoisotopic Mass (Free Base) | 153.0902 Da |
| Predicted pKa (Pyrimidin-4-ol) | 8.76 ± 0.10 (4[4]) |
Analytical Characterization Workflows
To ensure scientific integrity, every analytical protocol must be treated as a self-validating system. Below are the optimized methodologies for confirming the identity and purity of this compound.
Figure 1: Parallel analytical workflows for structural validation and purity assessment.
Protocol 1: LC-MS Purity and Mass Confirmation
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Causality of Design: The dihydrochloride salt dissociates entirely in solution. Using a low-pH mobile phase (0.1% Formic Acid) ensures the secondary amine remains fully protonated. This maximizes the Electrospray Ionization (ESI+) response and ensures sharp, symmetrical peak shapes by preventing secondary interactions with the silica column matrix.
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Step-by-Step Methodology:
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Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade Methanol:Water (50:50, v/v). Validation: The solution must be completely clear, indicating full dissolution of the salt.
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Chromatographic Separation: Inject 2 µL onto a C18 Reverse-Phase column (e.g., 50 x 2.1 mm, 1.7 µm particle size).
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Gradient Elution: Run a linear gradient from 5% to 95% Acetonitrile (containing 0.1% Formic Acid) over 5 minutes at a flow rate of 0.4 mL/min.
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Mass Detection: Operate the mass spectrometer in ESI+ mode. Scan range: 100–500 m/z.
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Data Interpretation & Validation: Extract the ion chromatogram for the target mass. The base peak must correspond to the protonated free base [M+H]⁺ at m/z 154.10. The absence of peaks at m/z 188 or 226 confirms the HCl counterions are chromatographically separated and do not form stable adducts in the gas phase.
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Protocol 2: ¹H and ¹³C NMR Structural Elucidation
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Causality of Design: While D₂O is an excellent solvent for highly polar dihydrochloride salts, it rapidly exchanges labile protons (OH, NH, NH₂⁺). Using anhydrous DMSO-d₆ slows down this proton exchange, allowing for the direct observation of the tautomeric equilibrium between the pyrimidin-4-ol and pyrimidin-4(1H)-one forms.
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Step-by-Step Methodology:
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Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of anhydrous DMSO-d₆ containing a trace of TMS as an internal standard.
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Acquisition (¹H NMR): Acquire at 400 MHz or higher. Set the relaxation delay (D1) to 2 seconds to ensure the accurate integration of the aliphatic versus aromatic protons.
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Acquisition (¹³C NMR): Acquire at 100 MHz with a D1 of 2-3 seconds to capture the quaternary pyrimidine carbons.
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Data Interpretation & Validation:
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Aliphatic Region: Identify the N-methyl singlet (~2.5-2.7 ppm) and the two methylene triplets (~3.0-3.3 ppm) corresponding to the ethyl linker.
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Aromatic Region: Identify the two pyrimidine protons (H5 and H6), typically appearing as doublets between 6.0 and 8.0 ppm.
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Validation Check: The integration ratio of the N-methyl protons (3H) to the individual pyrimidine protons (1H each) must be exactly 3:1.
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Synthetic Utility & Reactivity
The true value of 2-[2-(Methylamino)ethyl]pyrimidin-4-ol dihydrochloride lies in its bifunctional nature, allowing divergent synthetic pathways.
Figure 2: Synthetic divergence pathways for 2-[2-(Methylamino)ethyl]pyrimidin-4-ol functionalization.
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Pathway A (Amine Derivatization): Following neutralization of the dihydrochloride salt with a mild base (e.g., NaHCO₃ or DIPEA), the secondary methylamino group can undergo reductive amination with aldehydes or amidation with acyl chlorides.
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Pathway B (Pyrimidine Activation): The pyrimidin-4-ol moiety can be converted into a highly reactive electrophile. Treatment with Phosphorus oxychloride (POCl₃) yields the corresponding 4-chloropyrimidine. This intermediate is primed for Nucleophilic Aromatic Substitution (SNAr) or Suzuki-Miyaura cross-coupling reactions, enabling the attachment of diverse aryl or heteroaryl groups at the C4 position.
Handling, Storage, and Stability Protocols
Because it is a dihydrochloride salt, the compound exhibits moderate to high hygroscopicity.
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Storage Conditions: Store tightly sealed at 2-8°C under an inert atmosphere (Argon or Nitrogen) to prevent moisture absorption.
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Handling: Weighing should ideally be performed in a controlled-humidity environment. If the material absorbs significant moisture, it may appear as a sticky gum rather than a free-flowing powder, which will artificially inflate the measured mass and disrupt stoichiometric calculations in subsequent synthetic steps.
References
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- Sigma-Aldrich 2.4 - LookChem[4] 3.1 - Organic Letters - ACS Publications[1] 4.2 - MDPI[2] 5.3 - PubChem[3]
